Cas no 1805654-54-9 (Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate)

• Product Name: Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate
• CAS No: 1805654-54-9
• MF: C₁₁H₈F₂INO₃
• MW: 367.08740234375
• CID: 4947128
• Update Time: 2025-05-22

Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate

• Inchi： 1S/C11H8F2INO3/c1-2-17-10(16)9-6(5-15)8(18-11(12)13)4-3-7(9)14/h3-4,11H,2H2,1H3
• InChI Key： DWLWSYRWEIEWHE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C#N)=C1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate

Comprehensive Overview of Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate (CAS No. 1805654-54-9)

Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate (CAS No. 1805654-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a benzoate ester framework with cyano, difluoromethoxy, and iodo substituents, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₁H₈F₂INO₃, reflects its complex yet highly functionalized nature, which is critical for modern drug discovery and material science applications.

In recent years, the demand for fluorinated and halogenated compounds like Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate has surged, driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated benzoate derivatives" or "iodo-substituted aromatic compounds" to explore their potential in medicinal chemistry. This compound’s difluoromethoxy group is particularly noteworthy, as it mimics the electronic and steric properties of methoxy groups while offering improved resistance to oxidative degradation—a hot topic in the design of next-generation therapeutics.

The synthesis of Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate typically involves multi-step organic reactions, including esterification, halogenation, and nucleophilic substitution. Its cyano group serves as a key handle for further derivatization, enabling the construction of heterocycles or amide linkages. Such flexibility aligns with the growing trend of "click chemistry" and "fragment-based drug design," which prioritize modular and efficient molecular assembly. Laboratories focusing on "high-throughput screening" or "structure-activity relationship (SAR) studies" often utilize this compound to optimize lead candidates.

From an industrial perspective, Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate is valued for its role in developing agrochemicals, such as herbicides and fungicides. The iodo substituent facilitates cross-coupling reactions (e.g., Suzuki or Sonogashira couplings), a technique widely discussed in "green chemistry" forums due to its atom-economical advantages. Additionally, its ethyl ester moiety enhances solubility, addressing common formulation challenges in crop protection products—a recurring theme in "sustainable agriculture" debates.

Analytical characterization of this compound relies on advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and consistency for research applications. As the scientific community increasingly emphasizes "reproducibility in chemical synthesis," detailed protocols for handling and storing Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate are critical. Proper storage under inert conditions (e.g., nitrogen atmosphere) is recommended to preserve its reactivity, a point often highlighted in "lab best practices" guides.

In summary, Ethyl 2-cyano-3-difluoromethoxy-6-iodobenzoate (CAS No. 1805654-54-9) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from drug discovery to agrochemical development—resonate with current trends like "precision medicine" and "environmentally friendly pesticides." As research continues to evolve, this compound is poised to remain a valuable tool for scientists tackling global challenges in health and sustainability.